Cas no 2229495-47-8 (4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol)

• Product Name: 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol
• CAS No: 2229495-47-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5889073
• PubChem ID: 165699813
• Update Time: 2025-06-14

4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol
• 2229495-47-8
• EN300-1821237

• Inchi： 1S/C12H19NO3/c1-4-16-11-7-9(5-6-10(11)14)12(2,8-13)15-3/h5-7,14H,4,8,13H2,1-3H3
• InChI Key： ALCCRNTVHJUFBJ-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC(=C(C=1)OCC)O

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol

Comprehensive Overview of 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol (CAS No. 2229495-47-8)

4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol (CAS No. 2229495-47-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a phenol core substituted with an ethoxy group and an amino-methoxypropyl side chain, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies and enzyme inhibitors.

The molecular structure of 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol includes both hydrophilic and hydrophobic regions, which enhance its solubility and bioavailability. This characteristic is crucial for its use in medicinal chemistry, where optimizing drug-like properties is a priority. Recent studies have explored its role in modulating cellular signaling pathways, with preliminary results suggesting potential benefits in neurodegenerative diseases and inflammatory conditions. These findings align with the growing demand for novel small-molecule therapeutics in precision medicine.

In the context of green chemistry, 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol has been evaluated for its environmental impact. The compound's synthesis routes are being refined to reduce waste and energy consumption, addressing the pharmaceutical industry's push toward sustainable practices. Additionally, its stability under various pH conditions makes it a candidate for formulation development, particularly in oral and topical drug delivery systems.

The compound's nomenclature, 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol, reflects its IUPAC naming conventions, which are essential for accurate chemical database indexing. CAS No. 2229495-47-8 serves as a unique identifier, facilitating global research collaboration. As interest in structure-activity relationships (SAR) grows, this compound's modular design allows for derivatization, enabling the exploration of new bioactive molecules.

From a commercial perspective, 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its pricing and availability are influenced by factors such as batch purity and synthetic scalability. Analysts predict increased demand as more studies validate its therapeutic potential, positioning it as a high-value intermediate in the fine chemicals market.

In summary, 4-(1-amino-2-methoxypropan-2-yl)-2-ethoxyphenol (CAS No. 2229495-47-8) represents a promising avenue for innovation in drug development and material science. Its multifaceted applications, combined with advancements in synthetic methodology, underscore its relevance in contemporary scientific discourse. Future research will likely focus on optimizing its pharmacological profile and expanding its utility across diverse industrial sectors.